Cas no 83823-56-7 (2H-1-Benzopyran-3-carbonitrile,6,8-dichloro-)

• Product Name: 2H-1-Benzopyran-3-carbonitrile,6,8-dichloro-
• CAS No: 83823-56-7
• MF: C₁₀H₅Cl₂NO
• MW: 226.058800458908
• MDL: MFCD04114588
• CID: 709344
• PubChem ID: 13029264
• Update Time: 2025-04-19

2H-1-Benzopyran-3-carbonitrile,6,8-dichloro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbonitrile,6,8-dichloro-
• 6,8-DICHLORO-2H-CHROMENE-3-CARBONITRILE
• 2H-1-Benzopyran-3-carbonitrile,6,8-dichloro
• 6,8-dichloro-2H-1-benzopyran-3-carbonitrile
• DTXSID50515679
• 83823-56-7
• AB18618
• CS-0456027
• AKOS022655640
• A840660
• F12465
• DB-359270

• MDL： MFCD04114588
• Inchi： 1S/C10H5Cl2NO/c11-8-2-7-1-6(4-13)5-14-10(7)9(12)3-8/h1-3H,5H2
• InChI Key： BDPSIHZVSJWBBD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C=C(C#N)COC=21)Cl

Computed Properties

• Exact Mass: 224.97500
• Monoisotopic Mass: 224.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 3.29278